Cas no 1864052-48-1 (1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride)

• Product Name: 1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride
• CAS No: 1864052-48-1
• MF: C₄H₆ClN₃O
• MW: 147.562939167023
• MDL: MFCD29041361
• CID: 4625089
• PubChem ID: 121552761
• Update Time: 2025-05-20

1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,2,3-Triazol-4-yl)ethanone hydrochloride
• 1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride
• G63112
• 1-(2H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride
• 1864052-48-1
• EN300-246645

• MDL： MFCD29041361
• Inchi： 1S/C4H5N3O.ClH/c1-3(8)4-2-5-7-6-4;/h2H,1H3,(H,5,6,7);1H
• InChI Key： ZHOMUJADFYKONX-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C1C=NNN=1

Computed Properties

• Exact Mass: 147.0199395g/mol
• Monoisotopic Mass: 147.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6

Additional information on 1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride

Comprehensive Overview of 1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride (CAS No. 1864052-48-1)

The compound 1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride (CAS No. 1864052-48-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its triazole core and hydrochloride salt form, is widely utilized in drug discovery and material science due to its unique structural properties. Researchers are increasingly exploring its potential as a building block for heterocyclic compounds, which are pivotal in developing novel therapeutics and functional materials.

One of the key reasons for the growing interest in 1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride is its role in click chemistry applications. The triazole moiety facilitates efficient and selective reactions, making it invaluable for synthesizing complex molecules. This aligns with current trends in green chemistry, where scientists seek sustainable and high-yield synthetic pathways. The compound’s CAS No. 1864052-48-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In the context of drug development, 1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride serves as a versatile intermediate. Its molecular framework is compatible with various bioconjugation techniques, enabling the creation of targeted drug delivery systems. This is particularly relevant given the rising demand for personalized medicine and precision therapeutics. The compound’s hydrochloride form also enhances solubility, a critical factor in formulation development.

Another area where 1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride shines is in material science. Its ability to form stable coordination complexes with metals opens doors for applications in catalysis and nanotechnology. Researchers are investigating its use in designing smart materials with responsive properties, a hot topic in advanced material engineering. The compound’s CAS No. 1864052-48-1 is often referenced in patents and scholarly articles, underscoring its industrial significance.

From an analytical perspective, the purity and stability of 1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride are critical for reproducible results. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize this compound, ensuring it meets the stringent requirements of research and production. Quality control protocols for CAS No. 1864052-48-1 are rigorously documented, reflecting its importance in high-stakes applications.

The safety profile of 1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride is another focal point for users. While it is not classified as hazardous under standard regulations, proper handling and storage are essential to maintain its integrity. This aligns with broader industry trends toward responsible chemical management and workplace safety. Searches for "1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride safety data" are common, highlighting user concerns about practical usage.

In summary, 1-(1H-1,2,3-triazol-4-yl)ethan-1-one hydrochloride (CAS No. 1864052-48-1) is a multifaceted compound with broad applications in pharmaceuticals, material science, and chemical synthesis. Its structural versatility and compatibility with modern synthetic methods make it a valuable asset for researchers and industries alike. As innovation continues to drive demand for specialized chemicals, this compound is poised to remain at the forefront of scientific advancement.